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Compound of Interest

Compound Name: 2-Chloro-5-aminophenol

CAS No.: 6358-06-1

Cat. No.: B042359

Get Quote

Technical Monograph | CAS: 6358-06-1

Executive Summary
2-Chloro-5-aminophenol (IUPAC: 5-Amino-2-chlorophenol) is a disubstituted benzene

derivative characterized by the presence of a phenolic hydroxyl group at position 1, a chlorine

atom at position 2, and an amine group at position 5.[1][2][3][4][5][6][7][8] With a molecular

weight of 143.57 g/mol , it serves as a critical scaffold in the synthesis of agrochemicals (e.g.,

Fluazuron) and pharmaceutical agents (e.g., antimalarial quinolones).[9] This guide details its

physicochemical properties, validated synthesis protocols, and analytical quality control

measures for research and development applications.

Physicochemical Characterization
Understanding the molecular properties of 2-Chloro-5-aminophenol is essential for predicting

its behavior in biological systems and formulation stability. The ortho-chlorine substituent

introduces steric bulk and electron-withdrawing effects that modulate the acidity of the phenol

and the nucleophilicity of the amine.
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Table 1: Key Physicochemical Data

Property Value Context for Researchers

Molecular Weight 143.57 g/mol

Fragment-based drug design

(FBDD) compliant (<300 Da).

[9]

Molecular Formula

ngcontent-ng-c176312016=""

_nghost-ng-c3009799073=""

class="inline ng-star-inserted">

Monoisotopic Mass: 143.01

Da.[9]

CAS Number 6358-06-1
Primary identifier for

procurement.[1][6][10][11]

Melting Point 158 – 160 °C
High crystallinity; indicates

stable solid-state packing.[9]

pKa (Predicted) ~8.55 (Phenol)

Slightly more acidic than

phenol (pKa 10) due to Cl-

electron withdrawal.[9]

LogP 1.8

Moderate lipophilicity;

favorable for membrane

permeability.[9]

Solubility DMSO, Methanol, Ethanol

Poorly soluble in water;

requires co-solvents for

aqueous assays.[9]

Appearance Gray to Beige Powder
Light-sensitive; oxidation leads

to darkening.[9]

Synthetic Pathways
The synthesis of 2-Chloro-5-aminophenol predominantly relies on the reduction of its nitro-

precursor, 2-chloro-5-nitrophenol.[5][12] Below are two validated protocols: a chemical

reduction (Béchamp type) suitable for laboratory scale, and a catalytic hydrogenation suitable

for pharmaceutical purity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://www.chemicalbook.com/price-india/2-Chloro-5-aminophenol.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4296636_EN.htm
https://www.vandvpharma.com/5-amino-2-chlorophenol.html
https://cymitquimica.com/products/54-OR11940/6358-06-1/5-amino-2-chlorophenol/
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-aminophenol
https://www.benchchem.com/product/b042359/docs?utm_src=pdf-body#physicochemical-profiling-and-synthetic-utility-of-2-chloro-5-aminophenol
https://pdf.benchchem.com/6380/An_In_depth_Technical_Guide_to_the_Synthesis_of_2_Chloro_5_aminophenol_from_2_Chloro_5_nitrophenol.pdf
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/552224
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Iron-Mediated Reduction (Laboratory Scale)
Best for small-scale synthesis where high-pressure equipment is unavailable.

Reagents: 2-Chloro-5-nitrophenol (1.0 eq), Iron powder (5.0 eq), Ammonium Chloride (5.0

eq), Ethanol/Water (1:1 v/v).[9]

Procedure:

Suspend 2-chloro-5-nitrophenol in the EtOH/Water mixture.

Add Iron powder and

.[8][9]

Heat to reflux (

) for 2–4 hours. Monitor by TLC (disappearance of yellow nitro spot).[9]

Workup: Hot filtration through Celite to remove iron oxides.[9] Concentrate filtrate.[7][8][9]

Purification: Recrystallize from ethanol or flash chromatography (Hexane/EtOAc).

Protocol B: Catalytic Hydrogenation (Pharma Grade)
Best for high-purity requirements to avoid metal residues.[9]

Reagents: 2-Chloro-5-nitrophenol, 5% Pt/C (catalytic amount), Ethyl Acetate.[8][9]

Procedure:

Dissolve substrate in Ethyl Acetate.[8][9]

Add catalyst under inert atmosphere (

).[9]

Pressurize with Hydrogen gas (

) to 30 psi.[8][9]
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Agitate at room temperature for 4 hours.

Workup: Filter through Celite; evaporate solvent. Yields are typically >95%.[8][9]

Visualization: Synthetic Logic Flow
The following diagram illustrates the transformation logic and critical decision points in

synthesis.
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Figure 1: Synthetic decision tree comparing chemical reduction vs. catalytic hydrogenation

routes.

Analytical Quality Control (HPLC)
Due to the existence of positional isomers (e.g., 4-chloro-3-aminophenol), rigorous analytical

separation is required.[9] A reversed-phase HPLC method is recommended.[9]

Method Parameters:

Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm).[9][13]

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (85:15 v/v).[9] Acidic pH ensures

protonation of the amine, improving peak shape.[9]

Flow Rate: 1.0 mL/min.[9][13][14]

Detection: UV at 285 nm (near absorption maximum).[9]
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Retention Logic: The chloro-substituent increases retention time relative to unsubstituted

aminophenol due to hydrophobicity.[9]

Raw Sample
(2-Chloro-5-aminophenol)

Dissolve in MeOH:Buffer
(Mobile Phase)

HPLC Injection
(C18 Column, UV 285nm)

Purity Check

Release for Use
(>98% Purity)

Single Peak

Reprocess
(Recrystallize)

Isomer Detected

Loop

Click to download full resolution via product page

Figure 2: Quality Control workflow for purity assessment.

Applications in Drug Discovery
2-Chloro-5-aminophenol is more than a building block; it is a "privileged scaffold" in medicinal

chemistry.

Fluazuron Synthesis: It reacts with 2,6-difluorobenzoyl isocyanate to form the urea linkage in

Fluazuron, a chitin synthesis inhibitor used in veterinary medicine.[9]

Bioisosterism: The 2-chloro-phenol motif can mimic catechol or salicylic acid moieties while

preventing metabolic glucuronidation at the blocked ortho-position.[9]
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Antimalarials: Used in the synthesis of quinolones where the chlorine atom enhances

lipophilicity and metabolic stability against oxidative deamination.[9]

Safety and Handling
Hazards: Classified as an Irritant (Skin/Eye) and Harmful if swallowed (Acute Tox. 4).[9]

Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. The amine group is susceptible to

oxidation, turning the powder dark brown upon air exposure.[9]

PPE: Nitrile gloves, safety goggles, and particulate respirator (N95) are mandatory during

weighing and synthesis.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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